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Audience: Engineers, technicians, and professionals in the hydraulics industry.

Introduction:

The MRV-03 series of modular relief valves are crucial components in hydraulic systems,

designed to limit the maximum pressure within a circuit by diverting excess flow to the tank.

This protects the system from over-pressurization, ensuring the longevity and safe operation of

hydraulic machinery. Selecting the appropriate MRV-03 model is critical for optimal

performance and depends on the specific requirements of the application, including the desired

pressure range, flow rate, and the port to be controlled.

MRV-03 Model Variants and Specifications
The MRV-03 series includes several models, each with distinct characteristics. The primary

differentiators are the controlled port and the maximum flow and pressure ratings.

Table 1: Quantitative Data Summary of MRV-03 Models
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Model Number
Controlled
Port(s)

Maximum
Pressure

Maximum Flow
Rate

Weight

MRV-03-P P Port
315 bar (4500

psi)[1]

80 lpm (21.13

gpm)[1]
3.3 kg (7.3 lbs)[1]

MRV-03-A A Port
315 bar (4500

psi)

80 lpm (21.13

gpm)
3.1 kg

MRV-03-B B Port
315 bar (4500

psi)

80 lpm (21.13

gpm)
3.1 kg

MRV-03-W A and B Ports
315 bar (4500

psi)[1]

80 lpm (21.13

gpm)
3.9 kg (8.6 lbs)[1]

MRV-03-D - -
30 lpm (7.925

gpm)[1]

4.8 kg (10.6 lbs)

[1]

MRV-03-AD - - - 4.0 kg (8.8 lbs)[1]

MRV-03-BD - - - -

Note: Some specifications for models MRV-03-AD and MRV-03-BD were not available in the

provided search results.

These valves are constructed with durable casting iron bodies and hardened steel internal

components to ensure a long operational life.[1] They are available with different pressure

adjustment options, including a hexagonal screw or a knob.[1]

Experimental Protocol: Selecting the Appropriate
MRV-03 Model
This protocol outlines the steps to determine the correct MRV-03 model for a specific hydraulic

application.

2.1. Methodology

Define System Requirements:
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Maximum System Pressure: Determine the highest pressure the hydraulic circuit will be

subjected to. The selected valve must have a maximum pressure rating equal to or greater

than this value. All standard MRV-03 models are rated for a maximum pressure of 315 bar

(4500 psi).[1]

Maximum Flow Rate: Identify the maximum flow rate of the hydraulic pump in the system.

The chosen valve's maximum flow rate must accommodate this to prevent system

inefficiency. Most MRV-03 models have a maximum flow rate of 80 lpm (21.13 gpm).[1]

Controlled Port: Identify which port requires pressure relief.

If the main pump line (P port) needs protection, select the MRV-03-P.

If a specific actuator line (A or B port) needs individual protection, choose the MRV-03-A

or MRV-03-B, respectively.

For applications requiring relief on both actuator lines (A and B ports), the MRV-03-W is

the appropriate choice.[2][3]

Select Pressure Adjustment Range:

The MRV-03 series offers four distinct pressure adjustment ranges to provide precise

control.[2][3]

Range 0: 100 - 500 PSI

Range 1: 100 - 1000 PSI

Range 2: 100 - 3000 PSI

Range 3: 100 - 4500 PSI

Choose the range that best encompasses the desired system operating pressure for the

most accurate pressure setting.

Installation and Adjustment:
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The MRV-03 valves are designed as stackable modules, intended to be "sandwiched"

between a directional control valve and a standard mounting surface (ISO4401-03/NFPA

D03 size).[2][3]

Mount the selected MRV-03 valve according to the manufacturer's instructions.

Using a calibrated pressure gauge, adjust the valve to the desired relief pressure setting.

Visualization of Selection Logic and Hydraulic
Pathways
Logical Flow for MRV-03 Model Selection:
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Caption: Logical workflow for selecting the correct MRV-03 model.

Hydraulic Circuit Diagram with MRV-03-P:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://intlfpa.com/wp-content/uploads/2017/07/G-MODULAR-1.pdf
https://www.coastalhydraulics.net/technical-library/International%20Fluid%20Power%20of%20America/MODULAR%20VALVES.pdf
https://www.benchchem.com/product/b14752382/docs?utm_src=pdf-body-img#selecting-the-correct-mrv-03-model-for-hydraulic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relief Circuit

Pump

Directional
Control Valve

P

Tank

T Actuator

A

MRV-03-P

B

To Tank

Click to download full resolution via product page

Caption: Simplified hydraulic circuit showing MRV-03-P placement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.coastalhydraulics.net/technical-library/International%20Fluid%20Power%20of%20America/MODULAR%20VALVES.pdf
https://www.benchchem.com/product/b14752382/docs#selecting-the-correct-mrv-03-model-for-hydraulic-applications
https://www.benchchem.com/product/b14752382/docs#selecting-the-correct-mrv-03-model-for-hydraulic-applications
https://www.benchchem.com/product/b14752382/docs#selecting-the-correct-mrv-03-model-for-hydraulic-applications
https://www.benchchem.com/product/b14752382/docs#selecting-the-correct-mrv-03-model-for-hydraulic-applications
https://www.benchchem.com/product/b14752382?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

